2-Norbornanol, 1,3,3-trimethyl-, acetate
Description
2-Norbornanol, 1,3,3-trimethyl-, acetate, also known as Fenchyl acetate, is a fragrance ingredient . It has a fresh, sweet pine and citrus scent . The molecular formula is C12H20O2 and the molecular weight is 196.286 .
Synthesis Analysis
The synthesis of 2-norbornanone, a related compound, has been achieved through a two-step process with a 91% overall yield . The process involves the addition of sublimation inhibitors to suppress the sublimation of norbornene in the process of sulfuric acid-promoted hydration . This increases the yield of 2-norbornanol significantly under mild conditions . A 4-hydroxy-TEMPO/CuCl/TBN triple-component catalyst system was developed for the highly selective aerobic oxidation of 2-norbornanol .Molecular Structure Analysis
The molecular structure of 2-Norbornanol, 1,3,3-trimethyl-, acetate consists of 12 carbon atoms, 20 hydrogen atoms, and 2 oxygen atoms . The exact mass is 196.146332 .Physical And Chemical Properties Analysis
2-Norbornanol, 1,3,3-trimethyl-, acetate has a density of 1.0±0.1 g/cm3 . It has a boiling point of 219.8±8.0 °C at 760 mmHg . The flash point is 87.4±6.0 °C . The vapour pressure is 0.1±0.4 mmHg at 25°C . The index of refraction is 1.480 .Safety and Hazards
The compound has been classified with the GHS07 symbol and the signal word “Warning” is used . Hazard statements include H315-H319-H335 . Precautionary statements include P261-P305 + P351 + P338 . Personal protective equipment recommended includes eyeshields, full-face respirator (US), gloves, multi-purpose combination respirator cartridge (US), and type ABEK (EN14387) respirator filter .
properties
CAS RN |
99341-77-2 |
|---|---|
Molecular Formula |
C12H20O2 |
Molecular Weight |
196.29 g/mol |
IUPAC Name |
[(1S,4R)-1,3,3-trimethyl-2-bicyclo[2.2.1]heptanyl] acetate |
InChI |
InChI=1S/C12H20O2/c1-8(13)14-10-11(2,3)9-5-6-12(10,4)7-9/h9-10H,5-7H2,1-4H3/t9-,10?,12+/m1/s1 |
InChI Key |
JUWUWIGZUVEFQB-MAZPRZIYSA-N |
Isomeric SMILES |
CC(=O)OC1[C@]2(CC[C@H](C2)C1(C)C)C |
Canonical SMILES |
CC(=O)OC1C(C2CCC1(C2)C)(C)C |
Origin of Product |
United States |
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